(3,4-Dimethoxy-phenyl)-[4-(2-fluoro-benzyl)-piperazin-1-yl]-methanone
(3,4-Dimethoxy-phenyl)-[4-(2-fluoro-benzyl)-piperazin-1-yl]-methanone
Brand Name:
Vulcanchem
CAS No.:
423743-10-6
VCID:
VC0444904
InChI:
InChI=1S/C20H23FN2O3/c1-25-18-8-7-15(13-19(18)26-2)20(24)23-11-9-22(10-12-23)14-16-5-3-4-6-17(16)21/h3-8,13H,9-12,14H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3F)OC
Molecular Formula:
C20H23FN2O3
Molecular Weight:
358.4g/mol
(3,4-Dimethoxy-phenyl)-[4-(2-fluoro-benzyl)-piperazin-1-yl]-methanone
CAS No.: 423743-10-6
Main Products
VCID: VC0444904
Molecular Formula: C20H23FN2O3
Molecular Weight: 358.4g/mol
![(3,4-Dimethoxy-phenyl)-[4-(2-fluoro-benzyl)-piperazin-1-yl]-methanone - 423743-10-6](/images/no_structure.jpg)
| CAS No. | 423743-10-6 |
|---|---|
| Product Name | (3,4-Dimethoxy-phenyl)-[4-(2-fluoro-benzyl)-piperazin-1-yl]-methanone |
| Molecular Formula | C20H23FN2O3 |
| Molecular Weight | 358.4g/mol |
| IUPAC Name | (3,4-dimethoxyphenyl)-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]methanone |
| Standard InChI | InChI=1S/C20H23FN2O3/c1-25-18-8-7-15(13-19(18)26-2)20(24)23-11-9-22(10-12-23)14-16-5-3-4-6-17(16)21/h3-8,13H,9-12,14H2,1-2H3 |
| Standard InChIKey | LHIRWTKUYYPFGD-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3F)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3F)OC |
| PubChem Compound | 998073 |
| Last Modified | Nov 11 2021 |
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